Cas no 2648999-65-7 (3-cyclohexyl-5-methoxy-3,4-dihydro-2H-pyrrole)

• Product Name: 3-cyclohexyl-5-methoxy-3,4-dihydro-2H-pyrrole
• CAS No: 2648999-65-7
• MF: C₁₁H₁₉NO
• MW: 181.274663209915
• CID: 6293061
• PubChem ID: 165542476
• Update Time: 2025-05-21

3-cyclohexyl-5-methoxy-3,4-dihydro-2H-pyrrole Chemical and Physical Properties

Names and Identifiers

• 3-cyclohexyl-5-methoxy-3,4-dihydro-2H-pyrrole
• EN300-1645757
• 2648999-65-7

• Inchi： 1S/C11H19NO/c1-13-11-7-10(8-12-11)9-5-3-2-4-6-9/h9-10H,2-8H2,1H3
• InChI Key： ZRPAHUDNYGCJLB-UHFFFAOYSA-N
• SMILES： O(C)C1CC(CN=1)C1CCCCC1

Computed Properties

• Exact Mass: 181.146664230g/mol
• Monoisotopic Mass: 181.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 21.6Ų

Additional information on 3-cyclohexyl-5-methoxy-3,4-dihydro-2H-pyrrole

Recent Advances in the Study of 3-cyclohexyl-5-methoxy-3,4-dihydro-2H-pyrrole (CAS: 2648999-65-7)

The compound 3-cyclohexyl-5-methoxy-3,4-dihydro-2H-pyrrole (CAS: 2648999-65-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

Recent studies have highlighted the importance of 3-cyclohexyl-5-methoxy-3,4-dihydro-2H-pyrrole as a key intermediate in the synthesis of novel heterocyclic compounds. Its structural framework, featuring a cyclohexyl group and a methoxy-substituted dihydropyrrole ring, offers a versatile scaffold for the development of bioactive molecules. Researchers have successfully employed this compound in the synthesis of potential kinase inhibitors, which are being explored for their efficacy in treating various cancers and inflammatory diseases.

In a groundbreaking study published in the Journal of Medicinal Chemistry, scientists demonstrated the compound's ability to modulate specific signaling pathways involved in cell proliferation and apoptosis. The study utilized advanced computational modeling and in vitro assays to elucidate the binding interactions of 3-cyclohexyl-5-methoxy-3,4-dihydro-2H-pyrrole with target proteins, revealing promising inhibitory activity against several oncogenic kinases. These findings underscore the compound's potential as a lead candidate for further drug development.

Another notable research effort, documented in Bioorganic & Medicinal Chemistry Letters, explored the compound's role in the design of novel antimicrobial agents. The study reported that derivatives of 3-cyclohexyl-5-methoxy-3,4-dihydro-2H-pyrrole exhibited significant activity against a range of Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. This suggests that the compound could serve as a valuable starting point for the development of new antibiotics to address the growing threat of antimicrobial resistance.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the production of 3-cyclohexyl-5-methoxy-3,4-dihydro-2H-pyrrole to improve yield and purity. Innovative catalytic methods, such as asymmetric hydrogenation and metal-catalyzed cyclization, have been employed to achieve stereoselective synthesis of the compound. These developments are critical for ensuring the scalability and reproducibility of the compound's production, which is essential for its broader application in pharmaceutical research.

In conclusion, the latest research on 3-cyclohexyl-5-methoxy-3,4-dihydro-2H-pyrrole (CAS: 2648999-65-7) highlights its multifaceted potential in drug discovery and development. Its unique structural features, combined with demonstrated biological activities, position it as a promising candidate for further investigation. Future studies should focus on expanding the scope of its therapeutic applications, optimizing its pharmacokinetic properties, and exploring its mechanisms of action in greater detail. The continued exploration of this compound is expected to yield significant contributions to the fields of medicinal chemistry and chemical biology.